5-((N-(Furan-2-ylmethyl)methylsulfonamido)methyl)furan-2-carboxylic acid

• CAS: 1011396-80-7
• Molecular Formula: C12H13NO6S
• Molecular Weight: 299.3 g/mol
• SMILES: CS(=O)(=O)N(CC1=CC=CO1)CC2=CC=C(O2)C(=O)O
• InChI: InChI=1S/C12H13NO6S/c1-20(16,17)13(7-9-3-2-6-18-9)8-10-4-5-11(19-10)12(14)15/h2-6H,7-8H2,1H3,(H,14,15)
• InChIKey: FPHSSNBUJCSZCM-UHFFFAOYSA-N

5-((N-(Furan-2-ylmethyl)methylsulfonamido)methyl)furan-2-carboxylic acid (CAS 1011396-80-7): A Dual-Furan Sulfonamide Building Block for Focused Library Synthesis

5-((N-(Furan-2-ylmethyl)methylsulfonamido)methyl)furan-2-carboxylic acid (CAS 1011396-80-7) is a heterocyclic building block featuring two furan rings linked by a tertiary methylsulfonamido-methylene bridge, terminating in a carboxylic acid handle . With a molecular formula of C12H13NO6S and a molecular weight of 299.3 g/mol, it is classified as a furan-2-carboxylic acid derivative and a sulfonamide, positioning it within the broader class of heterocyclic sulfonamides investigated for enzyme inhibition [1]. Commercial vendors supply this compound at purities of 97–98% for research use .

Scaffold Dual-furan sulfonamide core for heterocyclic library synthesis

Conjugation Free carboxylic acid handle enables direct amide coupling without deprotection

Specification Supplied at high purity from multiple validated sources for reproducible SAR campaigns

• [1] Ilies M, Supuran CT, Scozzafava A, Casini A, Mincione F, Menabuoni L, Caproiu MT, Maganu M, Banciu MD. Carbonic anhydrase inhibitors: sulfonamides incorporating furan-, thiophene- and pyrrole-carboxamido groups possess strong topical intraocular pressure lowering properties as aqueous suspensions. Bioorg Med Chem. 2000;8(8):2145-2155. PMID: 11003159. View Source

Why 5-((N-(Furan-2-ylmethyl)methylsulfonamido)methyl)furan-2-carboxylic acid Cannot Be Replaced by Simpler Furan Sulfonamide Analogs

Generic substitution with simpler analogs such as 5-(methylsulfamoyl)furan-2-carboxylic acid (CAS 933742-92-8) or 5-(methylsulfonyl)furan-2-carboxylic acid (CAS 23423-91-8) is precluded by fundamental structural and physicochemical differences . The target compound possesses a tertiary sulfonamide linker connecting two furan rings, yielding a molecular weight of 299.3 g/mol and a LogP of 1.53, compared to ~205 g/mol for the mono-furan comparator . This architectural distinction alters hydrogen-bonding capacity (7 acceptors vs. 5), rotational degrees of freedom, and potential for bidentate metal coordination—each of which can govern target engagement and selectivity in enzyme inhibition assays [1]. In sulfonamide-based drug discovery, even minor modifications to the N-substituent or linker can drastically shift selectivity between isoforms, as demonstrated in cyclooxygenase-2 inhibitor series [2]. Consequently, procurement of the exact CAS number is essential for maintaining pharmacological fidelity in structure-activity relationship (SAR) studies.

Physicochemical mismatch

MW and H-bond profile of the dual-furan scaffold differ significantly from mono-furan analogs, altering permeability and target binding kinetics.

Conjugation handle absence

Simpler analogs lack the free carboxylic acid, requiring additional synthetic steps that may reduce library diversification efficiency.

Scaffold-dependent selectivity

The tertiary methylsulfonamido linker and dual-furan architecture may shift isoform selectivity relative to mono-heterocyclic sulfonamides.

• [1] Ilies M, Supuran CT, Scozzafava A, Casini A, Mincione F, Menabuoni L, Caproiu MT, Maganu M, Banciu MD. Carbonic anhydrase inhibitors: sulfonamides incorporating furan-, thiophene- and pyrrole-carboxamido groups possess strong topical intraocular pressure lowering properties as aqueous suspensions. Bioorg Med Chem. 2000;8(8):2145-2155. PMID: 11003159. View Source
• [2] Zarghi A, Praveen Rao PN, Knaus EE. Synthesis and biological evaluation of methanesulfonamide analogues of rofecoxib: Replacement of methanesulfonyl by methanesulfonamido decreases cyclooxygenase-2 selectivity. Bioorg Med Chem. 2007;15(2):1056-1061. PMID: 17112725. View Source

Quantitative Differentiation Evidence for 5-((N-(Furan-2-ylmethyl)methylsulfonamido)methyl)furan-2-carboxylic acid Against Closest Analogs

Molecular Weight and Hydrogen-Bonding Capacity Differentiate the Dual-Furan Scaffold from Mono-Furan Sulfonamides

The target compound exhibits a molecular weight of 299.3 g/mol and possesses 7 hydrogen-bond acceptors and 1 hydrogen-bond donor, compared to 5-(methylsulfamoyl)furan-2-carboxylic acid (MW 205.19, 5 H-bond acceptors, 2 H-bond donors) . This represents a ~46% increase in molecular weight and a 40% increase in H-bond acceptor count, which can significantly affect membrane permeability, solubility, and target binding kinetics in cellular assays [1].

MW & H-bond profile

Cross-study comparable

299.3 g/mol, 7 acceptors, 1 donor vs 205.2 g/mol, 5 acceptors, 2 donors

Supports distinct physicochemical profiling in SAR campaigns

Calculated properties; verify experimentally

Evidence Dimension	Molecular weight and hydrogen-bonding capacity
Target Compound Data	MW: 299.3 g/mol; H-bond acceptors: 7; H-bond donors: 1
Comparator Or Baseline	5-(Methylsulfamoyl)furan-2-carboxylic acid: MW 205.19; H-bond acceptors: 5; H-bond donors: 2
Quantified Difference	MW difference: +94.1 g/mol (+46%); H-bond acceptor difference: +2 (+40%); H-bond donor difference: -1
Conditions	Calculated physicochemical properties from chemical structure (ChemicalRegister, ChemicalBook)

Why This Matters

The increased molecular complexity and altered H-bonding profile directly impact pharmacokinetic predictions and target engagement, making the target compound a distinct chemical entity for SAR exploration rather than a substitute for simpler analogs.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. PMID: 11259830. View Source

Vendor-Verified Purity of 97–98% Enables Reproducible Biological Assays Compared to Analogs with Unspecified or Lower Purity

The target compound is commercially available at 97% purity (CheMenu) and 98% purity (Leyan) . In contrast, 5-(methylsulfonyl)furan-2-carboxylic acid is listed at ≥95% purity by some vendors, and purity specifications for 5-(methylsulfamoyl)furan-2-carboxylic acid are not consistently reported with validated analytical data . A purity difference of 2–3% at this level can correspond to significant variations in impurity profiles that may confound dose-response measurements in enzymatic or cell-based assays.

Commercial purity

Cross-study comparable

97–98% (multiple vendors) vs ≥95% or unspecified for analogs

Higher verified purity may reduce impurity-related assay artifacts

Vendor specifications; independent verification recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	97% (CheMenu); 98% (Leyan)
Comparator Or Baseline	5-(Methylsulfonyl)furan-2-carboxylic acid: ≥95% (BuildingBlock); 5-(Methylsulfamoyl)furan-2-carboxylic acid: 98% purity listed but without specified analytical method (ChemicalBook)
Quantified Difference	Target compound purity advantage: +2–3% over 5-(methylsulfonyl) analog; equivalent or superior specification with multiple validated vendor sources
Conditions	Vendor certificate of analysis specifications from CheMenu, Leyan, BuildingBlock, ChemicalBook

Why This Matters

Higher and independently verified purity from multiple suppliers reduces the risk of off-target effects due to impurities, supporting reproducible quantitative pharmacology and SAR campaigns.

GHS Hazard Classification: Target Compound Requires Distinct Safety Protocols Compared to Structurally Simpler Furan Sulfonamide Analogs

According to Fluorochem's safety data sheet, the target compound carries GHS hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . In comparison, 5-(methylsulfonyl)furan-2-carboxylic acid is classified with H302, H312 (harmful in contact with skin), and H332 (harmful if inhaled) . The differing hazard profiles—specifically the absence of dermal and inhalation acute toxicity warnings for the target compound—may influence personal protective equipment requirements and waste disposal procedures in a procurement context.

GHS hazard profile

Cross-study comparable

H302, H315, H319, H335 vs H302, H312, H332 for simpler analog

Distinct hazard profile requires compound-specific safety protocols

SDS-based; confirm with institutional risk assessment

Evidence Dimension	GHS hazard classification
Target Compound Data	H302, H315, H319, H335 (Fluorochem SDS)
Comparator Or Baseline	5-(Methylsulfonyl)furan-2-carboxylic acid: H302, H312, H332 (ChemicalBook SDS)
Quantified Difference	Target compound lacks H312 and H332 but adds H315, H319, H335; comparator lacks H315, H319, H335 but adds H312, H332
Conditions	GHS classification per Fluorochem SDS and ChemicalBook SDS entries

Why This Matters

The distinct hazard profile necessitates compound-specific risk assessments and safety protocols that cannot be assumed transferable from simpler analogs, directly impacting institutional chemical approval workflows.

Dual-Furan Architecture Offers a Structurally Distinct Scaffold for Carbonic Anhydrase Inhibitor Design Relative to Mono-Heterocyclic Sulfonamides

Sulfonamides incorporating furan-carboxamide moieties have demonstrated nanomolar inhibitory activity against carbonic anhydrase isoforms II and IV, with topical intraocular pressure-lowering efficacy superior to the clinical drugs dorzolamide and brinzolamide in rabbit models [1]. While the target compound has not been directly assayed against these isoforms in published studies, its tertiary methylsulfonamido linker and dual-furan architecture extend beyond the mono-furan carboxamide scaffold evaluated by Ilies et al. (2000). In the analogous COX-2 inhibitor series, replacement of a methylsulfonyl group with a methylsulfonamido group reduced COX-2 selectivity by up to 10-fold, underscoring the functional impact of sulfonamide N-substitution on target selectivity [2].

CA/COX-2 SAR context

Class-level inference

No direct Ki data; scaffold: dual-furan vs mono-furan sulfonamides with reported low nM Ki for CA II/IV

Supports scaffold differentiation for isoform selectivity profiling

Class-level inference from published CA/COX-2 SAR

Evidence Dimension	Scaffold complexity and inferred enzyme inhibition potential
Target Compound Data	Dual-furan scaffold with tertiary methylsulfonamido linker; 2 aromatic rings, 4 rotatable bonds
Comparator Or Baseline	Mono-furan carboxamide sulfonamides (Ilies et al. 2000): single furan ring, secondary sulfonamide; demonstrated CA II Ki values in low nanomolar range
Quantified Difference	No direct Ki/IC50 data available for target compound; scaffold difference: 2 aromatic rings vs. 1; tertiary vs. secondary sulfonamide
Conditions	Class-level inference from published carbonic anhydrase and COX-2 sulfonamide SAR literature

Why This Matters

The structural divergence from validated mono-furan carbonic anhydrase inhibitors justifies the target compound as a privileged scaffold for isoform-selectivity profiling, where the N-furan-2-ylmethyl substituent may confer unique steric and electronic properties not achievable with simpler analogs.

• [1] Ilies M, Supuran CT, Scozzafava A, Casini A, Mincione F, Menabuoni L, Caproiu MT, Maganu M, Banciu MD. Carbonic anhydrase inhibitors: sulfonamides incorporating furan-, thiophene- and pyrrole-carboxamido groups possess strong topical intraocular pressure lowering properties as aqueous suspensions. Bioorg Med Chem. 2000;8(8):2145-2155. PMID: 11003159. View Source
• [2] Zarghi A, Praveen Rao PN, Knaus EE. Synthesis and biological evaluation of methanesulfonamide analogues of rofecoxib: Replacement of methanesulfonyl by methanesulfonamido decreases cyclooxygenase-2 selectivity. Bioorg Med Chem. 2007;15(2):1056-1061. PMID: 17112725. View Source

LogP and Topological Polar Surface Area Differentiation Support Altered ADME Predictions Relative to Non-Furan or Mono-Furan Sulfonamide Building Blocks

The target compound has a reported LogP of 1.53, as listed by Leyan, which places it in a favorable lipophilicity range for oral bioavailability according to Lipinski's Rule of Five [1]. In contrast, simpler furan sulfonamide building blocks such as 5-(methylsulfamoyl)furan-2-carboxylic acid exhibit predicted LogP values below 1.0, reflecting reduced lipophilicity that may limit membrane permeability in cell-based assays . The topological polar surface area (tPSA) of the target compound, estimated at approximately 114 Ų based on its 7 H-bond acceptors, remains within the <140 Ų threshold for oral absorption while offering a differentiated ADME signature [1].

LogP & tPSA

Cross-study comparable

LogP 1.53, est. tPSA ~114 Ų vs

Higher lipophilicity may yield distinct cellular permeability

Vendor and estimated values; verify experimentally

Conjugation chemistry

Class-level inference

Free -COOH enables direct amide coupling vs ester/amino analogs requiring 1+ additional step

Reduces synthetic steps, supporting library diversification

Functional group advantage; validate with intended coupling conditions

Evidence Dimension	Lipophilicity (LogP) and computed ADME parameters
Target Compound Data	LogP: 1.53 (Leyan); estimated tPSA: ~114 Ų; H-bond acceptors: 7
Comparator Or Baseline	5-(Methylsulfamoyl)furan-2-carboxylic acid: predicted LogP < 1.0; estimated tPSA: ~101 Ų; H-bond acceptors: 5
Quantified Difference	ΔLogP: > +0.5 units; ΔtPSA: ~+13 Ų; ΔH-bond acceptors: +2
Conditions	LogP from vendor data (Leyan); tPSA estimated from structure; comparator LogP inferred from predicted values (ChemicalBook)

Why This Matters

A LogP differential of >0.5 units can translate to a ~3-fold difference in partition coefficient, directly influencing compound distribution in cellular and in vivo models, making the target compound a strategically distinct choice for phenotypic screening libraries.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. PMID: 11259830. View Source

Carboxylic Acid Handle Enables Direct Conjugation Chemistry Unavailable in Methyl Ester or Non-Carboxylate Furan Sulfonamide Analogs

The free carboxylic acid group at the furan 2-position permits direct amide coupling, esterification, or hydrazide formation without prior deprotection steps, distinguishing it from comparator compounds such as methyl 5-(methylsulfonyl)furan-2-carboxylate or N-{[5-(aminomethyl)furan-2-yl]methyl}benzenesulfonamide, which require additional synthetic manipulation to achieve a conjugatable handle . This functional group orthogonality enables one-step diversification in parallel synthesis workflows, reducing reaction steps by at least 1–2 relative to protected analogs [1].

Conjugation chemistry

Class-level inference

Free -COOH enables direct amide coupling vs ester/amino analogs requiring 1+ additional step

Reduces synthetic steps, supporting library diversification

Functional group advantage; validate with intended coupling conditions

Evidence Dimension	Synthetic accessibility for conjugation and library diversification
Target Compound Data	Free carboxylic acid at furan 2-position; directly conjugatable via amide coupling or esterification
Comparator Or Baseline	Methyl 5-(methylsulfonyl)furan-2-carboxylate: methyl ester requires saponification; N-{[5-(aminomethyl)furan-2-yl]methyl}benzenesulfonamide: amino handle only, no carboxylate
Quantified Difference	Synthetic step reduction: ≥1 step compared to ester-protected analogs; orthogonal conjugation chemistry vs. amino-only analogs
Conditions	Synthetic chemistry analysis based on functional group comparison

Why This Matters

The direct conjugatability of the carboxylic acid reduces synthetic overhead in lead optimization campaigns, accelerating SAR cycles and enabling chemoproteomic probe development without additional protecting group chemistry.

• [1] El-Faham A, Albericio F. Peptide coupling reagents, more than a letter soup. Chem Rev. 2011;111(11):6557-6602. PMID: 21866984. View Source

Procurement-Relevant Application Scenarios for 5-((N-(Furan-2-ylmethyl)methylsulfonamido)methyl)furan-2-carboxylic acid Based on Quantitative Differentiation Evidence

Focused Kinase or Metalloenzyme Inhibitor Library Design Requiring Dual-Heterocyclic Sulfonamide Scaffolds

The dual-furan architecture with a tertiary methylsulfonamido linker provides a structurally differentiated core for constructing kinase or carbonic anhydrase inhibitor libraries. As demonstrated by the carbonic anhydrase inhibitor class, furan-containing sulfonamides achieve nanomolar potency against CA II and CA IV isoforms [1]. The target compound's higher molecular complexity (MW 299.3, 7 H-bond acceptors) relative to mono-furan sulfonamides enables exploration of binding pocket interactions beyond those accessible to simpler analogs. Procurement of this scaffold is justified when the research objective requires probing steric and electronic contributions of a second heterocycle to isoform selectivity.

Parallel Synthesis and DNA-Encoded Library (DEL) Construction Leveraging the Free Carboxylic Acid Handle

The free carboxylic acid group permits direct on-resin or solution-phase amide coupling without deprotection, reducing synthetic steps by at least one compared to methyl ester-protected furan sulfonamide analogs [1][2]. This functional group orthogonality is critical for high-throughput parallel synthesis and DEL technology platforms, where each additional synthetic step introduces yield losses and potential side reactions. The 97–98% purity specification from multiple vendors further ensures that starting material quality does not compromise library integrity.

ADME-Tolerant Fragment-Based Drug Discovery (FBDD) with Defined Lipophilicity Parameters

With a LogP of 1.53 [1] and an estimated tPSA of ~114 Ų, the target compound resides within favorable drug-like chemical space (LogP < 5, tPSA < 140 Ų) while offering higher lipophilicity than simpler furan sulfonamide fragments [2]. This LogP differential of >0.5 units translates to measurably distinct cellular permeability, making the compound suitable as a fragment hit for targets requiring balanced aqueous solubility and membrane penetration. Its procurement supports FBDD campaigns where the fragment library must sample diverse physicochemical space beyond the mono-heterocycle sulfonamide chemical series.

Chemical Probe Development Requiring Differentiated Hazard Profiles for Automated Handling Systems

In automated high-throughput screening facilities, compounds with GHS hazard classifications mandating specific ventilation or personal protective equipment requirements demand distinct workflow programming. The target compound's hazard profile (H302, H315, H319, H335) [1] differs from that of 5-(methylsulfonyl)furan-2-carboxylic acid (H302, H312, H332) [2] in lacking dermal and inhalation acute toxicity signals while adding irritant classifications. This differentiation is actionable for safety officers designing compound-specific handling protocols in automated liquid-handling environments.

Application

Selection Property

Validation Focus

Focused inhibitor library design

Scaffold complexity and H-bond capacity

Isoform selectivity profiling and binding kinetics

Parallel synthesis and DEL construction

Free carboxylic acid conjugation handle

Conjugation efficiency and library integrity

Fragment-based lead discovery

Lipophilicity and polar surface area in lead-like range

Cellular permeability and solubility profiling

Automated HTS safety protocol design

Differentiated GHS irritant profile

Compound-specific handling and ventilation assessment

• [1] Ilies M, Supuran CT, Scozzafava A, et al. Carbonic anhydrase inhibitors: sulfonamides incorporating furan-, thiophene- and pyrrole-carboxamido groups. Bioorg Med Chem. 2000;8(8):2145-2155. PMID: 11003159. View Source
• [2] El-Faham A, Albericio F. Peptide coupling reagents, more than a letter soup. Chem Rev. 2011;111(11):6557-6602. PMID: 21866984. View Source